5-Tert-butyl-3-chloro-1,2-oxazole

• IUPAC Name: 5-tert-butyl-3-chloro-1,2-oxazole
• InChI: InChI=1S/C7H10ClNO/c1-7(2,3)5-4-6(8)9-10-5/h4H,1-3H3
• InChI Key: WCPFUBDCGNHGNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)Cl
• Molecular Formula: C7H10ClNO
• Molecular Weight: 159.61 g/mol
• CAS RN: 1781653-56-2

Description

Synthesis Analysis

The synthesis of 2-alkynyl oxazoles, potentially including 5-Tert-butyl-1,3-oxazole, can be achieved via a Ce (OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide. This process involves the formation of intermolecular C–N bonds and intramolecular C–O bonds, yielding oxazole derivatives from readily available substrates under mild conditions.

Molecular Structure Analysis

Oxazoles, such as 5-Tert-butyl-3-chloro-1,2-oxazole, are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. They were first prepared in 1947, have a boiling point of 69 °C and are stable liquids at room temperature.

Chemical Reactions Analysis

The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities. The synthesis of 2-alkynyl oxazoles, potentially including 5-Tert-butyl-1,3-oxazole, can be achieved via a Ce (OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide.

Physical And Chemical Properties Analysis

5-Tert-butyl-3-chloro-1,2-oxazole has a molecular weight of 159.62. It is a liquid at room temperature and should be stored at 4°C.

Scientific Research Applications

Antibacterial and Antifungal Properties

Oxazole derivatives have been studied for their antimicrobial potential. Researchers have synthesized various oxazole compounds, including chlorinated derivatives like 5-tert-butyl-3-chloro-1,2-oxazole. . Investigating the specific mechanisms of action and optimizing their efficacy could lead to novel antimicrobial agents.

Synthetic Intermediates for Drug Development

The chiral intermediate tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate (CDHH) is crucial for synthesizing the side chain of the lipid-lowering drug rosuvastatin. . Further investigations into its synthetic versatility and applications as a building block are warranted.

Mechanism of Action

While the specific mechanism of action for 5-Tert-butyl-3-chloro-1,2-oxazole is not mentioned in the search results, oxazole derivatives in general have been found to have a wide spectrum of biological activities. This has led researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities.

Safety and Hazards

The safety information for 5-Tert-butyl-3-chloro-1,2-oxazole includes several hazard statements: H227, H302, H315, H319, H335. Precautionary statements include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.

Future Directions

While specific future directions for 5-Tert-butyl-3-chloro-1,2-oxazole are not mentioned in the search results, the utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. This suggests that there is ongoing interest in the development and study of oxazole derivatives, including potentially 5-Tert-butyl-3-chloro-1,2-oxazole.